Cas no 302964-11-0 (2-Chloro-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide)

• Product Name: 2-Chloro-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide
• CAS No: 302964-11-0
• MF: C₁₁H₈Cl₂N₂OS
• MW: 287.165019035339
• CID: 843282
• PubChem ID: 11471728
• Update Time: 2025-11-04

2-Chloro-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide
• 2-Chloro-N-(2-chloro-6-methylphenyl)-1,3-thiazole-5-carboxamide
• 5-Thiazolecarboxamide, 2-chloro-N-(2-chloro-6-methylphenyl)-
• CJGDKYYGZOQMPF-UHFFFAOYSA-N
• DB-330218
• DTXSID60467014
• SCHEMBL1147098
• 302964-11-0

• Inchi： 1S/C11H8Cl2N2OS/c1-6-3-2-4-7(12)9(6)15-10(16)8-5-14-11(13)17-8/h2-5H,1H3,(H,15,16)
• InChI Key： CJGDKYYGZOQMPF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1NC(C1=CN=C(S1)Cl)=O

Computed Properties

• Exact Mass: 285.97300
• Monoisotopic Mass: 285.9734394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 73.72000
• LogP: 4.39460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-Chloro-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide

Comprehensive Overview of 2-Chloro-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide (CAS No. 302964-11-0)

2-Chloro-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide, with the CAS number 302964-11-0, is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound belongs to the thiazole carboxamide family, known for its versatile applications in crop protection and medicinal chemistry. The unique structural features of this molecule, including the chloro-substituted thiazole and methylphenyl groups, contribute to its biological activity and stability, making it a subject of ongoing scientific exploration.

In recent years, the demand for eco-friendly agrochemicals and sustainable crop protection solutions has surged, driven by global concerns over food security and environmental sustainability. Researchers have focused on compounds like 2-Chloro-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide due to their potential as low-toxicity alternatives to traditional pesticides. Its mechanism of action, which targets specific enzymatic pathways in pests, minimizes collateral damage to non-target organisms, aligning with the principles of integrated pest management (IPM).

The synthesis of CAS 302964-11-0 involves multi-step organic reactions, including amide coupling and halogenation, which are well-documented in peer-reviewed journals. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for research and industrial applications.

Beyond agrochemicals, 2-Chloro-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide has shown promise in pharmaceutical research, particularly in the development of antimicrobial agents. Its thiazole core is a common pharmacophore in drugs targeting bacterial and fungal infections. Studies have explored its efficacy against drug-resistant pathogens, a critical area of investigation given the rising threat of antimicrobial resistance (AMR). This dual applicability in agriculture and medicine underscores its scientific and commercial value.

From an industrial perspective, the scalability of 302964-11-0 production is a key consideration. Manufacturers are investing in green chemistry approaches to optimize synthesis routes, reducing waste and energy consumption. Regulatory frameworks such as REACH and EPA guidelines govern its use, ensuring safety and environmental compliance. These efforts reflect the broader shift toward sustainable chemical innovation in the 21st century.

In summary, 2-Chloro-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide (CAS No. 302964-11-0) represents a compelling example of how specialty chemicals can address contemporary challenges in agriculture and healthcare. Its multi-functional properties, combined with ongoing advancements in synthetic methodology and application research, position it as a compound of enduring relevance. As scientific inquiry continues to uncover new potentials, this molecule is poised to play a pivotal role in shaping future innovations.